Cas no 1137622-03-7 (5-Amino-2-methoxybenzaldehyde)

5-Amino-2-methoxybenzaldehyde structure
5-Amino-2-methoxybenzaldehyde structure
Product Name:5-Amino-2-methoxybenzaldehyde
CAS No:1137622-03-7
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD18389706
CID:1095323
PubChem ID:22062208
Update Time:2025-04-20

5-Amino-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-methoxybenzaldehyde
    • 1H-1,2,4-Triazol-3-amine, 1-(1-methylethyl)-5-(methylthio)-
    • 5-amino-2-isopropyl-3-methylthio-1,2,4-triazole
    • ACMC-20ldb8
    • AGN-PC-00MM99
    • CTK3A7087
    • SureCN9604095
    • SCHEMBL5883440
    • Benzaldehyde, 5-amino-2-methoxy-
    • 1137622-03-7
    • DTXSID301307523
    • CS-0370491
    • MDL: MFCD18389706
    • Inchi: 1S/C8H9NO2/c1-11-8-3-2-7(9)4-6(8)5-10/h2-5H,9H2,1H3
    • InChI Key: WAMMZSZYLBQHBC-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1C=O)N

Computed Properties

  • Exact Mass: 151.063328530g/mol
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.3Ų

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